Ethyl 2,6-dimethylnicotinate
Overview
Description
Ethyl 2,6-dimethylnicotinate is a chemical compound with the molecular formula C10H13NO2 . It is a derivative of nicotinic acid .
Synthesis Analysis
Ethyl 2,6-dimethylnicotinate has been used in the synthesis of nicotinic acid derivatives, which are incorporated into crown ether frameworks via 2,6-methylene bridges . Ethyl 2,6-bis(bromomethyl)nicotinate, prepared from ethyl 2,6-dimethylnicotinate, was converted to the corresponding 1:1-dibenzo-18-crown-6 macrocyclic analog .Molecular Structure Analysis
The molecular structure of Ethyl 2,6-dimethylnicotinate contains a total of 26 bonds, including 13 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ester (aromatic), and 1 Pyridine .Chemical Reactions Analysis
In the course of synthesizing nicotinic acid derivatives, various 1:1 and 2:2 isomeric macrocyclic 2,6-methylene bridged- (5,5-dimethyloxazolyl)pyridines were generated by treating 2,6-bis bromomethyl-3- (5,5-dimethyloxazolyl)pyridine, prepared from ethyl 2,6-dimethylnicotinate, with cesium dibenzo-tetraethylene glycolate or a variety of sodium polyethylene glycolates .Physical And Chemical Properties Analysis
Ethyl 2,6-dimethylnicotinate has a molecular weight of 179.216 Da . The density is 1.1±0.1 g/cm3, and the boiling point is 232.8±35.0 °C at 760 mmHg .Scientific Research Applications
Application in Chemistry
- Specific Scientific Field: Chemistry
- Summary of the Application: Ethyl 2,6-dimethylnicotinate is used in the synthesis of nicotinic acid derivatives, which are incorporated into crown ether frameworks via 2,6-methylene bridges, or as appendage groups on nitrogen or carbon pivot lariat ethers . These crown ethers were also investigated as possible NADH mimics .
- Methods of Application or Experimental Procedures: Various 1:1 and 2:2 isomeric macrocyclic 2,6-methylene bridged- (5,5-dimethyloxazolyl)pyridines were generated by treatment of 2,6-bis bromomethyl-3- (5,5-dimethyloxazolyl)pyridine, prepared from ethyl 2,6-dimethylnicotinate, with cesium dibenzo-tetraethylene glycolate or a variety of sodium polyethylene glycolates . Ethyl 2,6-bis (bromomethyl)nicotinate, also prepared from ethyl 2,6-dimethylnicotinate, was converted to the corresponding 1:1-dibenzo-18-crown-6 macrocyclic analog .
- Results or Outcomes: The research effort primarily dealt with the synthesis of nicotinic acid derivatives. During the course of this study, three different types of nicotinic acid crown ethers were prepared .
Future Directions
properties
IUPAC Name |
ethyl 2,6-dimethylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-4-13-10(12)9-6-5-7(2)11-8(9)3/h5-6H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDTTVGCBBDITAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C=C1)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40325880 |
Source
|
| Record name | ethyl 2,6-dimethylnicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40325880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,6-dimethylnicotinate | |
CAS RN |
1721-13-7 |
Source
|
| Record name | 1721-13-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=521052 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 2,6-dimethylnicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40325880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(13S,14S,17R)-17-Ethynyl-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthrene-3,17-diol](/img/structure/B156910.png)
